Cas no 420-34-8 (Silane, difluoromethyl-(6CI,7CI,8CI,9CI))
420-34-8 structure
Product Name:Silane, difluoromethyl-(6CI,7CI,8CI,9CI)
CAS No:420-34-8
MF:CH3F2Si
MW:81.1168282032013
CID:324833
PubChem ID:12559310
Update Time:2025-04-19
Silane, difluoromethyl-(6CI,7CI,8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Silane, difluoromethyl-(6CI,7CI,8CI,9CI)
- difluoro(methyl)silicon
- METHYLDIFLUOROSILANE
- Difluor-methyl-silan
- difluoro-methyl-silane
- Methyldifluorsilan
- Methyl-hydrogen-difluor-silan
- MFCD01861153
- difluoro(methyl)silyl
- FT-0694220
- 420-34-8
- DTXSID70962146
-
- Inchi： 1S/CH3F2Si/c1-4(2)3/h1H3
- InChI Key： HBDHEULZOVVYQR-UHFFFAOYSA-N
- SMILES： [Si](C)(F)F |^1:0|
Computed Properties
- Exact Mass: 82.00500
- Monoisotopic Mass: 80.99720795g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 4
- Rotatable Bond Count: 0
- Complexity: 13.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Boiling Point: -35,6°C
- PSA: 0.00000
- LogP: 0.77570
Silane, difluoromethyl-(6CI,7CI,8CI,9CI) Security Information
- Hazardous Material transportation number：UN 3309
- Hazard Category Code： 10-34
- Safety Instruction： S16; S26; S36/37/39
- Risk Phrases：R10; R34
Silane, difluoromethyl-(6CI,7CI,8CI,9CI) Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Silane, difluoromethyl-(6CI,7CI,8CI,9CI) Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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